Cas no 1190311-98-8 (3-bromo-1H-pyrrolo3,2-bpyridine-6-carbonitrile)

• Product Name: 3-bromo-1H-pyrrolo3,2-bpyridine-6-carbonitrile
• CAS No: 1190311-98-8
• MF: C₈H₄BrN₃
• MW: 222.041460037231
• MDL: MFCD12963051
• CID: 827452
• PubChem ID: 53412583
• Update Time: 2025-06-08

3-bromo-1H-pyrrolo3,2-bpyridine-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile
• 3-Bromo-6-cyano-4-azaindole
• DTXSID50696598
• AKOS015994859
• DB-366025
• J-512068
• 1190311-98-8
• 3-bromo-1H-pyrrolo3,2-bpyridine-6-carbonitrile

• MDL： MFCD12963051
• Inchi： 1S/C8H4BrN3/c9-6-4-11-7-1-5(2-10)3-12-8(6)7/h1,3-4,11H
• InChI Key： JNZUYPKWULTNHE-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(C#N)C=NC=21

Computed Properties

• Exact Mass: 220.95900
• Monoisotopic Mass: 220.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.5Ų

Experimental Properties

• Density: 1.85
• PSA: 52.47000
• LogP: 2.19708

Additional information on 3-bromo-1H-pyrrolo3,2-bpyridine-6-carbonitrile

3-Bromo-1H-Pyrrolo[3,2-b]Pyridine-6-Carbonitrile

The compound 3-bromo-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile (CAS No: 1190311-98-8) is a highly specialized organic molecule with significant applications in modern chemical research and development. This compound belongs to the class of heterocyclic compounds, which are widely recognized for their unique electronic properties and structural diversity. The molecule features a pyrrolopyridine core, a fused bicyclic system consisting of a pyrrole and a pyridine ring, with substituents at positions 3 and 6. The bromine atom at position 3 and the cyano group at position 6 contribute to its distinct chemical reactivity and physical properties.

Recent studies have highlighted the potential of pyrrolopyridine derivatives in various fields, including medicinal chemistry, materials science, and electronic device applications. For instance, researchers have explored the use of pyrrolopyridine-based materials in organic light-emitting diodes (OLEDs) due to their excellent charge transport properties and high photoluminescence quantum yields. The presence of electron-withdrawing groups like the cyano group in 3-bromo-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile further enhances its ability to act as an electron acceptor, making it a promising candidate for advanced electronic materials.

In medicinal chemistry, pyrrolopyridine derivatives have been investigated for their potential as kinase inhibitors and other therapeutic agents. The bromine substituent in this compound introduces additional functionalization opportunities, allowing for further chemical modifications to optimize biological activity. Recent research has demonstrated that such modifications can significantly improve the bioavailability and selectivity of these compounds, paving the way for novel drug discovery.

The synthesis of 3-bromo-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile typically involves multi-step organic reactions, including cyclization and substitution processes. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to enhance reaction efficiency and yield. These methods not only reduce production time but also minimize environmental impact, aligning with current green chemistry principles.

From a structural perspective, the molecule's bicyclic framework provides a rigid platform for further functionalization. The cyano group at position 6 is particularly reactive, enabling easy incorporation into larger molecular systems or polymer frameworks. This feature has led to its exploration in polymer chemistry for applications such as conducting polymers and stimuli-responsive materials.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of 3-bromo-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile. Density functional theory (DFT) calculations have revealed its frontier molecular orbitals' characteristics, which are critical for understanding its reactivity in various chemical transformations. These findings have been instrumental in designing more efficient synthetic routes and predicting the compound's behavior in different chemical environments.

In terms of spectroscopic analysis, the compound exhibits characteristic absorption bands in UV-vis spectroscopy due to its conjugated π-system. These spectral features make it suitable for use as a chromophore in optical sensors and imaging agents. Additionally, its NMR spectra provide valuable information about its stereochemistry and purity, which are essential for quality control in pharmaceutical and material applications.

The application of pyrrolopyridine derivatives extends into catalysis as well. Researchers have reported their use as ligands in transition metal-catalyzed reactions, where they enhance catalytic activity by stabilizing metal centers through π-interactions. The bromine substituent in this compound further modulates these interactions, offering new possibilities for asymmetric catalysis and enantioselective synthesis.

Looking ahead, the development of novel synthetic methodologies for 3-bromo-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile will undoubtedly drive further innovation across multiple disciplines. Its unique combination of structural rigidity and functional groups positions it as a versatile building block for advanced materials and therapeutic agents.

In conclusion, 3-bromo-1H-pyrrolo[3,2-b]pyridine-6-carbonitrile is a multifaceted compound with immense potential across various scientific domains. Its structural features and reactivity make it an invaluable tool for researchers aiming to push the boundaries of modern chemistry.